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Compound of Interest

2-Bromo-3-
Compound Name: _
(bromomethyl)thiophene

cat. No.: B1273136

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of available spectroscopic data and a potential
synthetic protocol for 2-bromo-3-methylthiophene. Due to the limited availability of
comprehensive, publicly accessible spectroscopic data for 2-bromo-3-
(bromomethyl)thiophene, this document focuses on the closely related and well-
characterized precursor, 2-bromo-3-methylthiophene. The data presented herein for 2-bromo-
3-methylthiophene can serve as a valuable reference point for the characterization of its
brominated derivative.

Physicochemical Properties

Basic physicochemical properties for 2-bromo-3-(bromomethyl)thiophene are provided
below as a reference.

Property Value Reference
Molecular Formula CsHa4Br2S

Molecular Weight 255.96 g/mol

Density 1.967 g/mL at 25 °C

Refractive Index n20/D 1.638
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Spectroscopic Data for 2-Bromo-3-methylthiophene

The following tables summarize the available spectroscopic data for the related compound, 2-
bromo-3-methylthiophene.

'H NMR Data[3]

Chemical Shift (ppm) Multiplicity Assignment

Data not available Data not available Data not available

Specific peak assignments and coupling constants were not available in the public search

results.

*C NMR Data[4]
Chemical Shift (ppm) Assignment
Data not available Data not available

Specific peak assignments were not available in the public search results.

Mass Spectrometry Data

While mass spectrometry data for 2-bromo-3-(bromomethyl)thiophene was not found, the
molecular weight is 255.96 g/mol . For the related compound, 2-bromo-3-methylthiophene, the
molecular weight is 177.062 g/mol .[1]

Infrared (IR) Spectroscopy

Specific IR data for 2-bromo-3-(bromomethyl)thiophene was not found. For general
guidance, the IR spectrum of 2-bromothiophene, a related structure, would show characteristic
peaks for C-H stretching and bending, C=C and C-S stretching vibrations within the thiophene

ring.[2][3]

Experimental Protocol: Synthesis of 2-Bromo-3-
methylthiophene
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The following is a generalized protocol for the synthesis of 2-bromo-3-methylthiophene based
on a patent describing the bromination of 3-methylthiophene.[4]

Materials:

3-methylthiophene

48% aqueous hydrogen bromide

Diethyl ether

35% aqueous hydrogen peroxide

Skellysolve A (or equivalent nonpolar solvent like hexane)
Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate or magnesium sulfate
Procedure:

A mixture of 3-methylthiophene, 48% aqueous hydrogen bromide, and diethyl ether is
prepared in a reaction vessel equipped with a stirrer and cooling system.

The mixture is cooled to -22 °C with constant stirring.

35% aqueous hydrogen peroxide is added portion-wise while the temperature is gradually
increased to 15 °C. The total molar ratio of 3-methylthiophene to hydrogen bromide to
hydrogen peroxide should be approximately 1:1.5:2.[4]

The reaction is allowed to proceed for 5-30 minutes at each temperature increment.[4]

After the reaction is complete, the mixture is transferred to a separatory funnel and extracted
multiple times with a nonpolar solvent such as Skellysolve A.[4]

The combined organic layers are washed with saturated sodium chloride solution, dried over
an anhydrous drying agent (e.g., sodium sulfate), and filtered.
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e The solvent is removed from the filtrate under reduced pressure to yield crude 2-bromo-3-
methylthiophene.

 Further purification can be achieved through distillation.

Synthetic Workflow

The following diagram illustrates a potential synthetic pathway to obtain 2-bromo-3-
(bromomethyl)thiophene, starting from 3-methylthiophene. This is a hypothetical pathway for

G-Methylthiophene)

HBr, H20:2

Bromination

(Z-Bromo-S-methylthiophene)
Radical Bromination
(e.g., NBS, AIBN)

i

G-Bromo-3-(bromomethyl)thiopheng

illustrative purposes.

Click to download full resolution via product page
Caption: Hypothetical synthesis of 2-Bromo-3-(bromomethyl)thiophene.

Disclaimer: The spectroscopic data and experimental protocol provided in this document are for
the related compound 2-bromo-3-methylthiophene and are intended for informational purposes
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only. Researchers should consult original research articles and patents for detailed and
validated experimental procedures and complete spectroscopic characterization of 2-bromo-3-
(bromomethyl)thiophene. No signaling pathway or specific experimental workflow information
involving 2-bromo-3-(bromomethyl)thiophene was identified in the public domain at the time
of this writing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylthiophene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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bromomethyl-thiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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